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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B8068905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of CY5-
N3 azide, a fluorescent dye commonly utilized in biological imaging and click chemistry

applications. The information presented herein is intended to support researchers in the

effective handling, storage, and application of this compound.

Core Properties of CY5-N3 Azide
CY5-N3, or Sulfo-Cyanine5-azide, is a fluorescent dye featuring an azide functional group. This

allows it to be used in bioorthogonal reactions, such as copper-catalyzed azide-alkyne

cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC), for the

labeling of biomolecules. Its fluorescence properties, with an excitation maximum around 646

nm and an emission maximum around 662 nm, make it suitable for detection using standard

fluorescence instrumentation.[1][2][3]

Solubility Data
The solubility of CY5-N3 azide is a critical factor for its use in various experimental settings.

The compound's solubility is highly dependent on the solvent used. The following table

summarizes the available quantitative and qualitative solubility data for CY5-N3 azide and its

sulfonated forms. It is recommended to use freshly opened, anhydrous solvents, as the

presence of moisture, particularly in hygroscopic solvents like DMSO, can significantly impact

solubility.[1][2]
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Compound
Variant

Solvent Solubility
Concentration
(mM)

Notes

CY5-N3 (Sulfo-

Cyanine5-azide)
DMSO 100 mg/mL 135.33

Ultrasonic and

warming to 60°C

may be required.

[1][2]

Water 8.33 mg/mL 11.27

Ultrasonic

treatment may

be needed.[1]

CY5-N3 DMSO 20 mg/mL 27.07

Sonication is

recommended.

[4]

Sulfo-Cy5-N3 DMSO 125 mg/mL 172.44

Ultrasonic

treatment may

be needed.[5]

Cy5 Azide
DMSO, DMF,

DCM
Soluble Not specified [3][6]

Water-Soluble

Cy5 Azide

Water, DMSO,

DMF
Soluble Not specified [7]

Stability Data and Recommendations
Organic azides, including CY5-N3, are energetic compounds that require careful handling and

storage to prevent degradation and ensure safety.[8][9] The stability of CY5-N3 is influenced by

factors such as temperature, light exposure, and the chemical environment.
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Parameter Recommendation/Data Rationale/Reference

Storage (Solid)
Store at -20°C in the dark.[3][6]

[10][11]

To prevent thermal and

photodegradation.

Storage (In Solution)

Store at -80°C for up to 6

months or -20°C for up to 1

month. Protect from light.[5]

Aliquoting is recommended to

avoid repeated freeze-thaw

cycles.[4]

To maintain the stability of the

compound in solution.

General Handling
Prepare solutions fresh for

best results.[1][2][4]

The compound is unstable in

solution over long periods.

Light Sensitivity
Avoid prolonged exposure to

light.[4][6][8][12]

Cyanine dyes are susceptible

to photobleaching.

pH Sensitivity
Fluorescence is pH-insensitive

from pH 4 to pH 10.[7]

The dye can be used in a wide

range of biological buffers.

Chemical Incompatibility

Avoid mixing with acids, as this

can form highly toxic and

explosive hydrazoic acid.[8]

[13] Do not use halogenated

solvents (e.g.,

dichloromethane, chloroform)

as they can form explosive di-

and tri-azidomethanes.[8][13]

Avoid contact with metals to

prevent the formation of

unstable metal azides.[8]

To prevent hazardous

reactions.

Experimental Protocols
The following sections provide detailed methodologies for determining the solubility and

stability of CY5-N3 azide. These protocols are illustrative and based on standard laboratory

practices, and may require optimization for specific experimental conditions.
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Protocol for Determining Solubility
This protocol outlines a method to determine the solubility of CY5-N3 azide in a specific solvent

by creating a saturated solution and measuring the concentration of the dissolved compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8068905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solubility Determination

Preparation

Saturation

Separation

Analysis

Weigh CY5-N3 Azide

Measure Solvent Volume

Add excess CY5-N3 to solvent

Equilibrate at constant temperature with agitation

Centrifuge to pellet undissolved solid

Filter supernatant (0.22 µm filter)

Prepare serial dilutions of the supernatant

Measure absorbance/fluorescence

Calculate concentration using a standard curve

Solubility Value
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Experimental Workflow for Stability Assessment

Preparation

Incubation Under Test Conditions

Time-Point Analysis

Prepare a stock solution of CY5-N3 Azide

Aliquot into multiple vials for different conditions

Condition 1
(e.g., -20°C, dark)

Condition 2
(e.g., 4°C, dark)

Condition 3
(e.g., RT, ambient light)

Condition 4
(e.g., RT, dark)

T=0

T=1 day

T=7 days

T=n days

Measure absorbance/fluorescence at each time point

Degradation Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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